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Compound Name:
yl)ethanone

Cat. No.: B13013653

Get Quote

1-(Benzo[d]isothiazol-5-yl)ethanone is a heterocyclic ketone with potential applications in

medicinal chemistry and materials science. As with any novel chemical entity, a thorough
understanding of its safety and toxicological profile is paramount for ensuring the well-being of
researchers and for accurate interpretation of experimental results. However, a comprehensive
Safety Data Sheet (SDS) and dedicated toxicological studies for this specific compound are not

readily available in the public domain.

This technical guide addresses this critical information gap by providing a robust hazard and
toxicity assessment of 1-(Benzo[d]isothiazol-5-yl)ethanone through the established scientific
principle of chemical analogy. By examining the known properties and hazards of structurally
related compounds, we can infer a presumptive safety profile for the target molecule. This
document is intended to serve as a foundational resource for laboratory personnel, offering
guidance on safe handling practices and highlighting the need for future empirical toxicological
evaluation.

The core of this guide is built upon the known hazards of the isothiazole and benzisothiazole
classes of compounds, which are recognized for their biocidal activity and, in some cases, their
potential to cause skin sensitization.[1][2]
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Chemical and Physical Properties: An Analog-
Informed Profile

While experimental data for 1-(Benzo[d]isothiazol-5-yl)ethanone is scarce, we can estimate
its key physicochemical properties based on its structure and data from its isomers and related

molecules.[3][4]

Predicted . o
Property . Basis for Prediction
Value/lnformation

Molecular Formula CoH7NOS

Molecular Weight 177.22 g/mol [3]

) ) Based on related
Likely a solid at room )
Appearance benzothiazole ethanone
temperature
compounds.

Expected to have low aqueous  General characteristic of
Solubility solubility and be soluble in similar aromatic heterocyclic

organic solvents. compounds.

Computed for isomeric

XLogP3 ~1.7-23
structures.[3][4]

Inferred Hazard Identification and GHS
Classification

The hazard profile of 1-(Benzo[d]isothiazol-5-yl)ethanone is inferred from the known
classifications of isothiazolinones and benzothiazole derivatives. The primary concerns are
acute toxicity, skin and eye irritation, and the potential for allergic skin reactions.[1][5][6]

Anticipated GHS Hazard Classifications:
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Hazard Class

Inferred GHS

Hazard Statement

Basis of Analogy

Category
Based on data for 1,2-
o H302: Harmful if Benzisothiazolin-3-
Acute Toxicity, Oral Category 4 ) )
swallowed one and an isomeric
compound.[5]
_ _ Isomeric compounds
Skin H315: Causes skin o
) o Category 2 L show skin irritation
Corrosion/Irritation irritation ]
potential.[7]
) ] A common hazard for
Serious Eye H319: Causes serious )
o Category 2A o this class of
Damage/Eye Irritation eye irritation
compounds.[7]
Isothiazolinones are
) o H317: May cause an )
Skin Sensitization Category 1 known skin

allergic skin reaction

sensitizers.[1][8]

Acute Toxicity,

Inhalation

Category 4 (potential)

H332: Harmful if

inhaled

Data on an isomer
suggests this
possibility.

Specific target organ
toxicity — single

exposure

Category 3 (potential)

H335: May cause

respiratory irritation

Inferred from data on
an isomeric

compound.[7][9]

Hazardous to the
Aquatic Environment,

Acute

Category 1 (potential)

H400: Very toxic to

aquatic life

A characteristic of
many isothiazolinone
biocides.[5][8]

Hazardous to the
Aquatic Environment,

Chronic

Category 1 (potential)

H410: Very toxic to
aquatic life with long

lasting effects

A characteristic of
many isothiazolinone
biocides.[8]

Presumptive GHS Pictograms:

Signal Word:Warning[7]
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Experimental Workflow for Safe Handling and Use

Given the inferred hazards, a cautious and well-documented approach to handling 1-
(Benzo[d]isothiazol-5-yl)ethanone is essential. The following workflow is recommended to

minimize exposure and ensure laboratory safety.
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Preparation and Risk Assessment
Consult this guide and
any available supplier information.

Y

Conduct a formal risk assessment
for the planned experiment.

Y

Prepare and verify the functionality
of all necessary Personal
Protective Equipment (PPE).

Handling and Hxperimentation
Work in a certified chemical
fume hood to avoid inhalation.

'

Wear appropriate PPE:
- Nitrile gloves
- Chemical safety goggles
- Lab coat

'

Avoid generation of dust.
Use appropriate weighing techniques.

'

Handle with care to prevent
spills and skin/eye contact.

Post-Experimgnt and Disposal

Decontaminate surfaces
with an appropriate solvent.

Dispose of waste in a
clearly labeled hazardous

waste container.

Wash hands thoroughly
after handling.

Click to download full resolution via product page

Caption: Recommended safe handling workflow for 1-(Benzo[d]isothiazol-5-yl)ethanone.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b13013653/docs?utm_src=pdf-body-img#introduction-navigating-the-data-gap-for-a-novel-benzisothiazole-derivative
https://www.benchchem.com/product/b13013653/docs?utm_src=pdf-body#introduction-navigating-the-data-gap-for-a-novel-benzisothiazole-derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13013653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Detailed Protocols and Procedures
Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles that can be tightly sealed are mandatory.[8][10]

» Hand Protection: Nitrile rubber gloves are recommended. Gloves should be inspected prior
to use and replaced immediately if contaminated or damaged.[8]

o Skin and Body Protection: A laboratory coat should be worn at all times. Ensure that it is
buttoned to provide maximum coverage.

o Respiratory Protection: If there is a risk of generating dust or aerosols, or if working outside
of a fume hood, a suitable respirator should be worn.[10]

Storage and Incompatibility

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[5][10] Keep away from incompatible materials.

e Incompatible Materials: Avoid strong oxidizing agents.

First-Aid Measures

 Inhalation: Move the affected person to fresh air. If respiratory irritation or other symptoms
persist, seek medical attention.[8][10]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove
contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8][10] If the person is
conscious, give them a small amount of water to drink. Seek immediate medical attention.[5]

Inferred Toxicological Profile
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The toxicity of 1-(Benzo[d]isothiazol-5-yl)ethanone has not been empirically determined.
However, based on its chemical structure, particularly the benzisothiazole core, we can
anticipate several toxicological endpoints of concern.

Skin Sensitization: The Isothiazolinone Legacy

The isothiazolinone class of compounds, which includes benzisothiazolinone, is well-known for
its potential to act as a skin sensitizer, leading to allergic contact dermatitis upon repeated
exposure.[1][2] The mechanism is believed to involve the reaction of the electrophilic sulfur
atom in the isothiazole ring with nucleophilic residues in skin proteins, forming haptens that can
elicit an immune response. Given that 1-(Benzo[d]isothiazol-5-yl)ethanone shares this core
structure, it is prudent to assume it may also have skin-sensitizing properties.

Acute Toxicity

Based on analogs, the primary route of concern for acute toxicity is ingestion, with a potential
classification as "harmful if swallowed". Inhalation of dust may also be harmful and cause
respiratory irritation.[9]

Carcinogenicity and Mutagenicity

There is no data to suggest that 1-(Benzo[d]isothiazol-5-yl)ethanone is carcinogenic or
mutagenic. However, in the absence of specific data, this cannot be ruled out. Studies on
related compounds have not identified them as carcinogens.

Proposed Experimental Protocols for Toxicological
Evaluation

To definitively establish the safety profile of 1-(Benzo[d]isothiazol-5-yl)ethanone, a battery of
toxicological tests is required. The following are suggested starting points for in-vitro and in-vivo
evaluation.

In-Vitro Skin Sensitization Assay (e.g., Direct Peptide
Reactivity Assay - DPRA)

o Objective: To assess the potential of the compound to react with skin proteins, a key event in
the induction of skin sensitization.
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o Methodology:

1. Prepare solutions of 1-(Benzo[d]isothiazol-5-yl)ethanone in a suitable solvent (e.g.,
acetonitrile).

2. Incubate the test compound with synthetic peptides containing cysteine and lysine
residues.

3. After incubation, quantify the depletion of the peptides using high-performance liquid
chromatography (HPLC).

4. Calculate the percentage of peptide depletion and classify the sensitization potential
based on established prediction models.

Acute Oral Toxicity Study (as per OECD Guideline 423)

» Objective: To determine the acute oral toxicity and estimate the LD50 of the compound.[11]
e Methodology:

1. Use a stepwise procedure with a small number of animals (e.g., rodents) per step.

2. Administer a starting dose of the compound by oral gavage.

3. Observe the animals for signs of toxicity and mortality over a defined period (typically 14
days).

4. Depending on the outcome, either increase or decrease the dose in subsequent steps.

5. The results are used to classify the compound according to its acute oral toxicity.
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In-Vivo Confirmation

Eye Irritation/Corrosion
(OECD 405)
In-Vitro $creening
In-Vitro Cytotoxicity Assays Skin Irritation/Corrosion
(e.g., against HaCaT cells) (OECD 404)
DPRA for Skin Acute Oral Toxicity
Sensitization Potential (OECD 423)

Click to download full resolution via product page

Caption: A tiered approach for the toxicological evaluation of 1-(Benzo[d]isothiazol-5-
yl)ethanone.

Conclusion: A Call for Caution and Further
Research

This technical guide provides a comprehensive, albeit inferred, safety and toxicity profile for 1-
(Benzo[d]isothiazol-5-yl)ethanone based on the principle of chemical analogy. The available
data on structurally related compounds strongly suggest that this novel molecule should be
handled with care, with particular attention to preventing skin and eye contact, and inhalation.
The potential for skin sensitization is a key concern that warrants strict adherence to the
recommended handling protocols.

For the scientific community, this guide underscores the necessity of conducting empirical
toxicological studies on novel chemical entities before their widespread use. The proposed
experimental protocols offer a roadmap for generating the data required to establish a definitive
Safety Data Sheet for 1-(Benzo[d]isothiazol-5-yl)ethanone. Until such data is available, the
precautionary principle should guide all work with this compound.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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